96-11-7

1,2,3-Tribromopropane

In Stock

• CAS RN:
• 96-11-7

• Formula:
• C3H5Br3

• InChI:
• InChI=1S/C3H5Br3/c4-1-3(6)2-5/h3H,1-2H2

• InChIKey:
• FHCLGDLYRUPKAM-UHFFFAOYSA-N

• 1,2,3-tribromopropane is a bromoalkane and a bromohydrocarbon.

Hydrouracil, 1-methyl-

In Stock

• CAS RN:
• 696-11-7

• Formula:
• C5H8N2O2

• InChI:
• InChI=1S/C5H8N2O2/c1-7-3-2-4(8)6-5(7)9/h2-3H2,1H3,(H,6,8,9)

• InChIKey:
• LPQUIFIUJKZJRT-UHFFFAOYSA-N

• Hydrouracil, 1-methyl- is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.

Indan

In Stock

• CAS RN:
• 496-11-7

• Formula:
• C9H10

• InChI:
• InChI=1S/C9H10/c1-2-5-9-7-3-6-8(9)4-1/h1-2,4-5H,3,6-7H2

• InChIKey:
• PQNFLJBBNBOBRQ-UHFFFAOYSA-N

• Indane is a phenyl-containing compound that naturally occurs in the rhyzomes of Acorus calamus, a plant that is commonly used as an herbal remedy for gastrointestinal disorders such as diarrhea. Indane is also a pollutant commonly found in lakes and streams.
  Indane, also known as benzocyclopentane or indan, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Indane is considered to be a practically insoluble (in water) and relatively neutral molecule. Indane has been primarily detected in feces. Within the cell, indane is primarily located in the membrane (predicted from logP). Indane exists in all eukaryotes, ranging from yeast to humans. Indane is also a parent compound for other transformation products, including but not limited to, indan-1-ol, phenindion...

(S)-1-(3-Pyridyl)ethanol

In Stock

• CAS RN:
• 5096-11-7

• Formula:
• C7H9NO

• InChI:
• InChI=1S/C7H9NO/c1-6(9)7-3-2-4-8-5-7/h2-6,9H,1H3/t6-/m0/s1

• InChIKey:
• QMDUEBURHKSKDG-LURJTMIESA-N

• (S)-1-(3-Pyridyl)ethanol is a useful research compound. Its molecular formula is C7H9NO and its molecular weight is 123.155. The purity is usually 95%.

9-Amino-7a,8,10-triaza-cyclopenta[a]phenalen-7-one

In Stock

• CAS RN:
• 18596-11-7

• Formula:
• C13H8N4O

• InChI:
• InChI=1S/C13H8N4O/c14-13-15-11-8-5-1-3-7-4-2-6-9(10(7)8)12(18)17(11)16-13/h1-6H,(H2,14,16)

• InChIKey:
• KDPOKPRIXXYGCF-UHFFFAOYSA-N

• 9-Amino-7a,8,10-triaza-cyclopenta[a]phenalen-7-one is a useful research compound. Its molecular formula is C13H8N4O and its molecular weight is 236.23 g/mol. The purity is usually 95%.

Ethyl trans-(+)-2-(methylamino)-1-phenyl-3-cyclohexene-1-carboxylate hydrochloride

In Stock

• CAS RN:
• 34596-11-7

• Formula:
• C16H22ClNO2

• InChI:
• InChI=1S/C16H21NO2.ClH/c1-3-19-15(18)16(13-9-5-4-6-10-13)12-8-7-11-14(16)17-2;/h4-7,9-11,14,17H,3,8,12H2,1-2H3;1H/t14-,16+;/m1./s1

• InChIKey:
• REPHWVDUMWCCKC-XMZRARIVSA-N

• Ethyl trans-(+)-2-(methylamino)-1-phenyl-3-cyclohexene-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C16H22ClNO2 and its molecular weight is 295.80 g/mol. The purity is usually 95%.

6-fluoro-3,4-dihydro-2H-1-benzothiin-4-one oxime

Usually In Stock

• CAS RN:
• 50596-11-7

• Formula:
• C9H8FNOS

• InChI:
• InChI=1S/C9H8FNOS/c10-6-1-2-9-7(5-6)8(11-12)3-4-13-9/h1-2,5,12H,3-4H2/b11-8+

• InChIKey:
• KFYMDOOXSJOTNI-DHZHZOJOSA-N

• 6-fluoro-3,4-dihydro-2H-1-benzothiin-4-one oxime is a useful research compound. Its molecular formula is C9H8FNOS and its molecular weight is 197.23. The purity is usually 95%.

Methyl (2,4-dinitrophenoxy)acetate

In Stock

• CAS RN:
• 55796-11-7

• Formula:
• C9H8N2O7

• InChI:
• InChI=1S/C9H8N2O7/c1-17-9(12)5-18-8-3-2-6(10(13)14)4-7(8)11(15)16/h2-4H,5H2,1H3

• InChIKey:
• RXIWUACBCHMLAQ-UHFFFAOYSA-N

• Methyl (2,4-dinitrophenoxy)acetate is a useful research compound. Its molecular formula is C9H8N2O7 and its molecular weight is 256.17. The purity is usually 95%.

Aluminum chloride oxide

Usually In Stock

• CAS RN:
• 13596-11-7

• Formula:
• AlClO
  AlClHO

• InChI:
• InChI=1S/Al.ClH.O/h;1H;

• InChIKey:
• MWFNDFNHIBULHZ-UHFFFAOYSA-N

• Aluminum chloride oxide is a useful research compound. Its molecular formula is AlClO and its molecular weight is 79.44 g/mol. The purity is usually 95%.

6-Hydroxybenzofuran

In Stock

• CAS RN:
• 13196-11-7

• Formula:
• C8H6O2

• InChI:
• InChI=1S/C8H6O2/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5,9H

• InChIKey:
• UVJMVWURCUYFFK-UHFFFAOYSA-N

• 6-Hydroxybenzofuran, also known as 6-Hydroxybenzofuran, is a useful research compound. Its molecular formula is C8H6O2 and its molecular weight is 134.13 g/mol. The purity is usually 95%.

3-morpholin-4-yl-1-[4-(trifluoromethyl)phenyl]-2H-pyrrol-5-one

In Stock

• CAS RN:
• 330196-11-7

• Formula:
• C15H15F3N2O2

• InChI:
• InChI=1S/C15H15F3N2O2/c16-15(17,18)11-1-3-12(4-2-11)20-10-13(9-14(20)21)19-5-7-22-8-6-19/h1-4,9H,5-8,10H2

• InChIKey:
• JVQKOXLDZKEKCO-UHFFFAOYSA-N

• 3-morpholin-4-yl-1-[4-(trifluoromethyl)phenyl]-2H-pyrrol-5-one is a useful research compound. Its molecular formula is C15H15F3N2O2 and its molecular weight is 312.292. The purity is usually 95%.

2-chloro-N-(4-sulfamoylphenyl)propanamide

In Stock

• CAS RN:
• 733796-11-7

• Formula:
• C9H11ClN2O3S

• InChI:
• InChI=1S/C9H11ClN2O3S/c1-6(10)9(13)12-7-2-4-8(5-3-7)16(11,14)15/h2-6H,1H3,(H,12,13)(H2,11,14,15)

• InChIKey:
• CSFIQGHVRLMMHX-UHFFFAOYSA-N

• 2-chloro-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C9H11ClN2O3S and its molecular weight is 262.71. The purity is usually 95%.

N-(2-(6-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872996-11-7

• Formula:
• C24H23ClN6O3S

• InChI:
• InChI=1S/C24H23ClN6O3S/c1-34-18-8-6-16(7-9-18)24(33)26-13-12-21-29-28-20-10-11-23(30-31(20)21)35-15-22(32)27-14-17-4-2-3-5-19(17)25/h2-11H,12-15H2,1H3,(H,26,33)(H,27,32)

• InChIKey:
• QPCLLHPKPDZJML-UHFFFAOYSA-N

• N-(2-(6-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C24H23ClN6O3S and its molecular weight is 511. The purity is usually 95%.

2-(1,3-Benzodioxol-5-yl)-8-methylquinoline-4-carboxylic acid

In Stock

• CAS RN:
• 932796-11-7

• Formula:
• C18H13NO4

• InChI:
• InChI=1S/C18H13NO4/c1-10-3-2-4-12-13(18(20)21)8-14(19-17(10)12)11-5-6-15-16(7-11)23-9-22-15/h2-8H,9H2,1H3,(H,20,21)

• InChIKey:
• DHOGZJSEQQNIJM-UHFFFAOYSA-N

• 2-(1,3-Benzodioxol-5-yl)-8-methylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C18H13NO4 and its molecular weight is 307.3 g/mol. The purity is usually 95%.

N-[3-(azepan-1-yl)propyl]-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

In Stock

• CAS RN:
• 958596-11-7

• Formula:
• C19H26N4O3

• InChI:
• InChI=1S/C19H26N4O3/c24-17(20-10-7-13-22-11-5-1-2-6-12-22)14-23-18(25)15-8-3-4-9-16(15)21-19(23)26/h3-4,8-9H,1-2,5-7,10-14H2,(H,20,24)(H,21,26)

• InChIKey:
• NMAOFQNTHOLWHQ-UHFFFAOYSA-N

• N-[3-(azepan-1-yl)propyl]-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide is a useful research compound. Its molecular formula is C19H26N4O3 and its molecular weight is 358.4 g/mol. The purity is usually 95%.

(2-(Pyrrolidin-1-yl)pyrimidin-5-yl)methanol

In Stock

• CAS RN:
• 937796-11-7

• Formula:
• C9H13N3O

• InChI:
• InChI=1S/C9H13N3O/c13-7-8-5-10-9(11-6-8)12-3-1-2-4-12/h5-6,13H,1-4,7H2

• InChIKey:
• SJXXWSAQNABDEB-UHFFFAOYSA-N

• (2-(Pyrrolidin-1-yl)pyrimidin-5-yl)methanol is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.

3-Methylfuro[3,2-b]pyridine

Usually In Stock

• CAS RN:
• 107096-11-7

• Formula:
• C8H7NO

• InChI:
• InChI=1S/C8H7NO/c1-6-5-10-7-3-2-4-9-8(6)7/h2-5H,1H3

• InChIKey:
• ZODAEGCLBQIRLR-UHFFFAOYSA-N

• 3-Methylfuro[3,2-b]pyridine, also known as 3-Methylfuro[3,2-b]pyridine, is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.

N,3-Dimethyl-3-azetidinamine

Usually In Stock

• CAS RN:
• 149696-11-7

• Formula:
• C5H12N2

• InChI:
• InChI=1S/C5H12N2/c1-5(6-2)3-7-4-5/h6-7H,3-4H2,1-2H3

• N,3-Dimethyl-3-azetidinamine is a useful research compound. Its molecular formula is C5H12N2. The purity is usually 95%.

FRACTOGEL EMD BIOSEC, S

Usually In Stock

• CAS RN:
• 160296-11-7

• Formula:
• C12H21NO4

• FRACTOGEL EMD BIOSEC, S, also known as FRACTOGEL EMD BIOSEC, S, is a useful research compound. Its molecular formula is C12H21NO4. The purity is usually 95%.

(R)-2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 1174496-11-7

• Formula:
• C13H18ClNO

• InChI:
• InChI=1S/C13H17NO.ClH/c14-7-5-10-2-1-9-3-4-12-11(13(9)10)6-8-15-12;/h3-4,10H,1-2,5-8,14H2;1H/t10-;/m1./s1

• InChIKey:
• PTRBVFJPGFTDDU-HNCPQSOCSA-N

• (R)-2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C13H18ClNO and its molecular weight is 239.74. The purity is usually 95%.

N2-(3-fluorophenyl)-N4-(4-isopropylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179496-11-7

• Formula:
• C22H26ClFN6O

• InChI:
• InChI=1S/C22H25FN6O.ClH/c1-15(2)16-6-8-18(9-7-16)24-20-26-21(25-19-5-3-4-17(23)14-19)28-22(27-20)29-10-12-30-13-11-29;/h3-9,14-15H,10-13H2,1-2H3,(H2,24,25,26,27,28);1H

• InChIKey:
• IWSBLTGLVZRFRW-UHFFFAOYSA-N

• N2-(3-fluorophenyl)-N4-(4-isopropylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C22H26ClFN6O and its molecular weight is 444.94. The purity is usually 95%.

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705996-11-7

• Formula:
• C24H25N3O4

• InChI:
• InChI=1S/C24H25N3O4/c1-16-6-2-3-8-18(16)23-25-21(31-26-23)14-17-7-5-11-27(15-17)24(28)19-9-4-10-20-22(19)30-13-12-29-20/h2-4,6,8-10,17H,5,7,11-15H2,1H3

• InChIKey:
• IUSPYBUVGFBBBY-UHFFFAOYSA-N

• (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C24H25N3O4 and its molecular weight is 419.481. The purity is usually 95%.

N-Methyl-1-(3-propan-2-yloxyoxolan-3-yl)methanamine

In Stock

• CAS RN:
• 2028696-11-7

• Formula:
• C9H19NO2

• InChI:
• InChI=1S/C9H19NO2/c1-8(2)12-9(6-10-3)4-5-11-7-9/h8,10H,4-7H2,1-3H3

• InChIKey:
• PZGQKKFHRDQBDG-UHFFFAOYSA-N

• N-Methyl-1-(3-propan-2-yloxyoxolan-3-yl)methanamine is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.256. The purity is usually 95%.

3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one

Usually In Stock

• CAS RN:
• 2175196-11-7

• Formula:
• C15H18N2O2

• InChI:
• InChI=1S/C15H18N2O2/c1-2-14(18)17-10-6-9-16-15(19)13(17)11-12-7-4-3-5-8-12/h2-5,7-8,13H,1,6,9-11H2,(H,16,19)

• InChIKey:
• HUSHRHLOWRRIDQ-UHFFFAOYSA-N

• 3-Benzyl-4-prop-2-enoyl-1,4-diazepan-2-one is a useful research compound. Its molecular formula is C15H18N2O2 and its molecular weight is 258.321. The purity is usually 95%.

(2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379996-11-7

• Formula:
• C18H20FN3O2

• InChI:
• InChI=1S/C18H20FN3O2/c1-13-9-20-18(21-10-13)24-12-14-5-4-8-22(11-14)17(23)15-6-2-3-7-16(15)19/h2-3,6-7,9-10,14H,4-5,8,11-12H2,1H3

• InChIKey:
• KNNDTKROHNKKAQ-UHFFFAOYSA-N

• (2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H20FN3O2 and its molecular weight is 329.375. The purity is usually 95%.

Tert-butyl (3R,4S)-3-(4-aminophenyl)-4-methylpyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 2418596-11-7

• Formula:
• C16H24N2O2

• InChI:
• InChI=1S/C16H24N2O2/c1-11-9-18(15(19)20-16(2,3)4)10-14(11)12-5-7-13(17)8-6-12/h5-8,11,14H,9-10,17H2,1-4H3/t11-,14-/m1/s1

• InChIKey:
• ZPMJKOVYAJVEGQ-BXUZGUMPSA-N

• Tert-butyl (3R,4S)-3-(4-aminophenyl)-4-methylpyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.38. The purity is usually 95%.

N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-isopropoxybenzamide

In Stock

• CAS RN:
• 1019096-11-7

• Formula:
• C25H26N4O4S

• InChI:
• InChI=1S/C25H26N4O4S/c1-15(2)33-19-9-6-17(7-10-19)24(30)27-23-12-16(3)28-29(23)25-26-20(14-34-25)18-8-11-21(31-4)22(13-18)32-5/h6-15H,1-5H3,(H,27,30)

• InChIKey:
• UESRTKADNNYLDK-UHFFFAOYSA-N

• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C25H26N4O4S and its molecular weight is 478.6 g/mol. The purity is usually 95%.

(3R,8S,9S,12R)-Atazanavir

In Stock

• CAS RN:
• 1292296-11-7

• Formula:
• C38H52N6O7

• InChI:
• InChI=1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30-,31-,32-/m0/s1

• An impurity of Atazanavir